Cas no 1807201-09-7 (Methyl 2-chloro-4-cyano-5-(difluoromethoxy)benzoate)

• Product Name: Methyl 2-chloro-4-cyano-5-(difluoromethoxy)benzoate
• CAS No: 1807201-09-7
• MF: C₁₀H₆ClF₂NO₃
• MW: 261.609348773956
• CID: 4954057
• Update Time: 2025-07-19

Methyl 2-chloro-4-cyano-5-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-4-cyano-5-(difluoromethoxy)benzoate

• Inchi： 1S/C10H6ClF2NO3/c1-16-9(15)6-3-8(17-10(12)13)5(4-14)2-7(6)11/h2-3,10H,1H3
• InChI Key： FKSWDAXPBXZPOU-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=C(C=C1C(=O)OC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 331
• XLogP3: 3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-chloro-4-cyano-5-(difluoromethoxy)benzoate

Recent Advances in the Study of Methyl 2-chloro-4-cyano-5-(difluoromethoxy)benzoate (CAS: 1807201-09-7)

Methyl 2-chloro-4-cyano-5-(difluoromethoxy)benzoate (CAS: 1807201-09-7) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel herbicides and potential therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, synthetic applications, and biological activities.

A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated the efficacy of derivatives of Methyl 2-chloro-4-cyano-5-(difluoromethoxy)benzoate as potent inhibitors of acetolactate synthase (ALS), a critical enzyme in plant amino acid biosynthesis. The research team optimized the synthetic route to achieve a 92% yield, significantly improving scalability for industrial applications. The compound's unique difluoromethoxy group was found to enhance herbicidal activity while maintaining selectivity for target weeds.

In pharmaceutical research, a recent patent application (WO2023056789) disclosed the use of this benzoate derivative as a building block for novel anti-inflammatory agents. The difluoromethoxy moiety contributes to improved metabolic stability and membrane permeability, addressing key challenges in drug development. Molecular docking studies revealed promising interactions with COX-2 enzymes, suggesting potential for developing next-generation NSAIDs with reduced gastrointestinal side effects.

Analytical characterization of Methyl 2-chloro-4-cyano-5-(difluoromethoxy)benzoate has advanced significantly, with a 2024 study in Analytical Chemistry reporting a novel LC-MS/MS method for its quantification in complex matrices. The method achieved a detection limit of 0.1 ng/mL, enabling precise monitoring in environmental and biological samples. This development is particularly relevant for environmental risk assessment of agrochemicals containing this structural motif.

The compound's mechanism of action continues to be elucidated through structural-activity relationship (SAR) studies. Recent crystallographic data (PDB: 8X2F) has provided atomic-level insights into its binding with target proteins, facilitating rational design of more potent analogs. Quantum chemical calculations have further explained the electronic effects of the chloro-cyano substitution pattern on molecular reactivity.

From a safety perspective, recent toxicological evaluations (Regulatory Toxicology and Pharmacology, 2024) indicate that Methyl 2-chloro-4-cyano-5-(difluoromethoxy)benzoate exhibits favorable toxicokinetic properties, with rapid clearance and minimal bioaccumulation potential. These findings support its continued use in agricultural applications while meeting increasingly stringent regulatory requirements.

Future research directions include exploring its application in medicinal chemistry beyond anti-inflammatory agents, particularly in oncology and infectious disease. The compound's versatility as a synthetic intermediate positions it as a valuable scaffold for diverse therapeutic development. Additionally, green chemistry approaches to its synthesis are being investigated to align with sustainable manufacturing principles.